5-(2-chlorophenyl)-N-(4-methoxyphenyl)-2-furancarboxamide

• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 5-(2-chlorophenyl)-N-(4-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H14ClNO3/c1-22-13-8-6-12(7-9-13)20-18(21)17-11-10-16(23-17)14-4-2-3-5-15(14)19/h2-11H,1H3,(H,20,21)
• InChI Key: SSWSMOFPKKPGBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl
• Pictograms: Irritant

Description

5-(2-chlorophenyl)-N-(4-methoxyphenyl)-2-furancarboxamide is a member of furans and an aromatic amide.

Scientific Research Applications

Synthesis and Structural Studies

• Research has demonstrated the synthesis of compounds structurally related to 5-(2-chlorophenyl)-N-(4-methoxyphenyl)-2-furancarboxamide. For example, the synthesis of new N-(p-chlorophenyl) carboxamides and their photochemical behavior has been explored, indicating potential applications in organic synthesis and material science (Karminski-Zamola & Bajić, 1989).

• Another study synthesized N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including 2-chlorophenyl and 4-methoxyphenyl substituents. This work, primarily focused on the chemical synthesis and characterization, contributes to a deeper understanding of structurally similar compounds (Özer et al., 2009).

Radiotracer Development for Medical Imaging

• Research has been conducted on compounds similar to 5-(2-chlorophenyl)-N-(4-methoxyphenyl)-2-furancarboxamide for developing radiotracers, like [18F] NIDA-42033, for positron emission tomography (PET) imaging. This application is significant in studying cannabinoid receptors in the brain, indicating potential in neurological research and diagnostics (Katoch-Rouse & Horti, 2003).

Potential in Drug Development

• Studies have synthesized pyrazoline derivatives with structural similarities, exhibiting anti-inflammatory and antibacterial properties. This suggests potential pharmacological applications for compounds like 5-(2-chlorophenyl)-N-(4-methoxyphenyl)-2-furancarboxamide in developing new therapeutic agents (Ravula et al., 2016).

• Research into tetrazole derivatives, closely related structurally, has been conducted to explore their potential as COX-2 inhibitors, highlighting possible applications in anti-inflammatory drug development (Al-Hourani et al., 2015).